Cas no 92176-81-3 (5-(4-Ethynylphenoxy)benzene-1,3-dicarboxylic acid)

• Product name: 5-(4-Ethynylphenoxy)benzene-1,3-dicarboxylic acid
• CAS No: 92176-81-3
• MF: C₁₆H₁₀O₅
• MW: 282.248
• CID: 2814741
• PubChem ID: 13765578

5-(4-Ethynylphenoxy)benzene-1,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2706998
• DTXSID20548858
• 5-(4-Ethynylphenoxy)benzene-1,3-dicarboxylic acid
• 92176-81-3

• Inchi： InChI=1S/C16H10O5/c1-2-10-3-5-13(6-4-10)21-14-8-11(15(17)18)7-12(9-14)16(19)20/h1,3-9H,(H,17,18)(H,19,20)
• InChI Key： BCKVZZISSIHXFT-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 282.05282342Da
• Monoisotopic Mass: 282.05282342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8Ų
• XLogP3: 2.7